Cas no 13053-86-6 (Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-)
13053-86-6 structure
Product Name:Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-
CAS No:13053-86-6
MF:C7H10N2O2
MW:154.166501522064
CID:119244
PubChem ID:4367531
Update Time:2025-04-18
Acetamide,N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-
- Acetamide, N-(3,4-dimethyl-5-isoxazolyl)- (9CI)
- 13053-86-6
- SCHEMBL13170088
- DTXSID301283420
- N-(3,4-dimethyl-1,2-oxazol-5-yl)acetamide
- N-(3,4-Dimethyl-5-isoxazolyl)acetamide
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- Inchi: 1S/C7H10N2O2/c1-4-5(2)9-11-7(4)8-6(3)10/h1-3H3,(H,8,10)
- InChI Key: QBWCIGATOPISHO-UHFFFAOYSA-N
- SMILES: O1C(=C(C)C(C)=N1)NC(C)=O
Computed Properties
- Exact Mass: 154.0743
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 55.13
Acetamide,N-(3,4-dimethyl-5-isoxazolyl)- Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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